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Compound of Interest

N1-(1,1-
Compound Name: _ o
Difluoroethyl)pseudouridine

cat. No.: B15586212

For the attention of researchers, scientists, and professionals in drug development, this
document provides a detailed guide to the chemical properties and potential applications of N1-
(1,1-Difluoroethyl)pseudouridine. Given the burgeoning field of mRNA therapeutics, this
novel modified nucleoside warrants close examination for its potential to enhance RNA stability
and translational efficiency while mitigating innate immune responses.

While a specific CAS number for N1-(1,1-Difluoroethyl)pseudouridine is not publicly
available at this time, its chemical identity is established through its molecular formula and
structure. This guide synthesizes the available data for this compound and provides context
through comparison with the well-characterized parent nucleoside, pseudouridine, and the
clinically significant N1-methylpseudouridine.

Chemical and Physical Data

The fundamental chemical properties of N1-(1,1-Difluoroethyl)pseudouridine, alongside
those of pseudouridine and N1-methylpseudouridine, are summarized in the table below for

comparative analysis.
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N1-(1,1- N1-
Property Difluoroethyl)pseu Pseudouridine Methylpseudouridi
douridine ne 5'-Triphosphate
CAS Number Not available 1445-07-4[1][2] 1428903-59-6[3]
C10H14N2Na3015P3
Molecular Formula C11H14F2N206[4] C9H12N206[2] 3]
Molecular Weight 308.24 g/mol [4] 244.20 g/mol [2][5] 564.11 g/mol [3]

1-(2,2-difluoroethyl)-5-

((2S,3R,4S,5R)-3,4- 5-((2S,3R,4S,5R)-3,4-
dihydroxy-5- dihydroxy-5-

IUPAC Name (hydroxymethyl)tetrah (hydroxymethyl)oxola N/A
ydrofuran-2- n-2-yl)-1H-pyrimidine-
yl)pyrimidine- 2,4-dione

2,4(1H,3H)-dione[4]

-Pseudouridine, Y-
1-(1,1- g v

) Uridine, 5-(B-D-
Synonyms Difluoroethyl)pseudou ) ) N1-Me-Pseudo-UTP
o Ribofuranosyl)uracil[2]
ridine[4]
[5]
Purity >95% by HPLC[4] >98% (HPLC)[5] N/A

Context in mMRNA Therapeutics

Pseudouridine (W), an isomer of uridine, is the most abundant RNA modification found in
cellular RNA.[6][7] Its incorporation into MRNA has been a pivotal development in RNA
therapeutics, as it helps to reduce the innate immunogenicity of synthetic mRNA and increase
its stability and translational efficacy. The modification from a C-N to a C-C glycosidic bond in
pseudouridine provides greater rotational freedom.[7]

The further modification of pseudouridine at the N1 position, such as in N1-
methylpseudouridine (m1W¥), has demonstrated even greater benefits in enhancing protein
expression from synthetic mMRNA. This has led to its use in the FDA-approved COVID-19
MRNA vaccines. The N1-difluoroethyl modification in N1-(1,1-Difluoroethyl)pseudouridine
represents a rational design to potentially modulate the electronic and steric properties of the
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nucleoside, which could further refine its biological activity. The electron-withdrawing nature of
the difluoroethyl group may influence base pairing and stacking interactions within the RNA
strand, potentially impacting ribosome binding and translation fidelity.

Potential Experimental Protocols and Research
Applications

While specific experimental protocols for N1-(1,1-Difluoroethyl)pseudouridine are not yet
published, methodologies for the synthesis and incorporation of modified nucleosides into
MRNA are well-established. Researchers interested in evaluating this novel compound would
likely follow a workflow similar to that used for other modified pseudouridines.

Workflow for Evaluation of N1-(1,1-Difluoroethyl)pseudouridine in mRNA:

Chemical Synthesis of
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Caption: General workflow for the synthesis and evaluation of mRNA containing N1-(1,1-
Difluoroethyl)pseudouridine.

Potential Research Applications:
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« MRNA Vaccines: Investigating its potential to enhance antigen expression and reduce
vaccine reactogenicity.

e Gene Therapy: Use in mMRNA-based protein replacement therapies where high levels of
sustained protein expression are required.

* RNA Biology Research: As a tool to probe the effects of nucleoside modification on RNA
structure, function, and interaction with RNA-binding proteins.

Signaling Pathways and Mechanism of Action

The primary mechanism by which modified pseudouridines like m1¥Y enhance mRNA function
Is by dampening the innate immune response. Unmodified single-stranded RNA can be
recognized by pattern recognition receptors (PRRs) such as Toll-like receptors (TLR7 and
TLR8), RIG-I, and PKR, leading to the production of type | interferons and inflammatory
cytokines, which can inhibit translation and lead to mRNA degradation.

By modifying the uridine, the mRNA is less likely to be recognized by these sensors. The N1-
(1,1-Difluoroethyl) modification would be expected to function similarly by altering the hydrogen
bonding potential of the uracil base, thereby evading immune recognition.

Logical Relationship of Modified mMRNA and Immune Evasion:
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Caption: Modified mRNA evades immune sensors, leading to enhanced protein expression.

Conclusion

N1-(1,1-Difluoroethyl)pseudouridine is a promising new addition to the toolkit of RNA
biologists and drug developers. While further research is needed to fully characterize its
properties and biological activity, its rational design suggests it could offer advantages in the
development of next-generation mMRNA therapeutics. The methodologies and conceptual
frameworks established for other modified pseudouridines provide a clear path for the
investigation and potential clinical translation of this novel compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15586212?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586212?utm_src=pdf-body
https://www.benchchem.com/product/b15586212?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. Pseudouridine | C9H12N206 | CID 15047 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Pseudouridine - Bright Path Labs [brightpathlabs.com]

e 3. N1-Me-Pseudo UTP 100mM Solution — Tinzyme [tinzyme.com]

e 4. bocsci.com [bocsci.com]

e 5. Pseudouridine 298% (HPLC) | 1445-07-4 [sigmaaldrich.com]

e 6. bocsci.com [bocsci.com]

e 7. fcad.com [fcad.com]

« To cite this document: BenchChem. [N1-(1,1-Difluoroethyl)pseudouridine: A Technical
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586212#n1-1-1-difluoroethyl-pseudouridine-cas-

number-and-chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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